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Compound of Interest

Compound Name: Dictysine

Cat. No.: B15591601 Get Quote

A comprehensive review of the chemical properties, biological activities, and mechanisms of

action of the diterpenoid alkaloids Dictysine and Aconitine.

This guide provides a detailed comparative analysis of two structurally complex diterpenoid

alkaloids: Dictysine, a C20 alkaloid isolated from Delphinium species, and Aconitine, a C19

alkaloid notorious for its potent toxicity, found in Aconitum species. This document is intended

for researchers, scientists, and drug development professionals, offering a side-by-side

examination of their chemical features, pharmacological effects, and the experimental

methodologies used to evaluate them.

Chemical and Physical Properties
Dictysine and Aconitine, while both classified as diterpenoid alkaloids, possess distinct

structural skeletons that dictate their chemical properties and biological activities. Aconitine is a

C19-norditerpenoid alkaloid, characterized by a complex hexacyclic ring system. Dictysine, on

the other hand, is a C20-diterpenoid alkaloid, with a different core structure. These structural

differences are reflected in their molecular formulas and weights.
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Property Dictysine Aconitine

Molecular Formula C₂₁H₃₃NO₃ C₃₄H₄₇NO₁₁[1][2]

Molar Mass 347.5 g/mol 645.74 g/mol [1][2]

Natural Origin Delphinium scabriflorum
Aconitum species (e.g.,

Aconitum napellus)[3]

IUPAC Name

12-(hydroxymethyl)-5,7-

dimethyl-7-

azahexacyclo[7.6.2.2¹⁰,¹³.0¹,⁸.0

⁵,¹⁶.0¹⁰,¹⁵]nonadecane-11,12-

diol

(1α,3α,6α,14α,15α,16β)-8-

(acetyloxy)-20-ethyl-3,13,15-

trihydroxy-1,6,16-trimethoxy-4-

(methoxymethyl)aconitan-14-yl

benzoate[1]

CAS Number 67256-05-7 302-27-2[1]

Pharmacological and Toxicological Profile
The pharmacological and toxicological profiles of Dictysine and Aconitine are a direct

consequence of their chemical structures. Aconitine is well-documented for its high toxicity,

primarily acting on voltage-gated sodium channels. Information on the specific biological

activities of Dictysine is less abundant in scientific literature, but based on the general

activities of diterpenoid alkaloids from Delphinium species, it is presumed to possess

neurological and cardiovascular effects.
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Aspect
Dictysine (Inferred from
related Delphinium
alkaloids)

Aconitine

Primary Target

Likely voltage-gated sodium

channels and/or nicotinic

acetylcholine receptors

Voltage-gated sodium

channels[4][5][6][7]

Mechanism of Action

Potentially acts as a modulator

of ion channels, leading to

neuro- and cardiotoxicity.

Binds to the open state of

voltage-gated sodium

channels, causing persistent

activation and leading to

membrane depolarization. This

disrupts normal nerve and

muscle function.

Biological Activities

Potential anti-inflammatory,

analgesic, anti-arrhythmic, and

cytotoxic activities.

Cardiotonic and analgesic

effects at very low doses;

highly cardiotoxic and

neurotoxic at higher doses.

Toxicity

Expected to be toxic, though

specific LD50 values are not

readily available. Delphinium

alkaloids are known to be toxic

to livestock.

Highly toxic. Oral LD50 in mice

is approximately 0.27 mg/kg.

Signaling Pathways and Mechanisms of Action
The primary mechanism of action for Aconitine involves its interaction with voltage-gated

sodium channels, leading to a cascade of downstream effects. The specific signaling pathways

affected by Dictysine are not well-elucidated, but a similar interaction with ion channels is

hypothesized.

Aconitine's Signaling Pathway
Aconitine's binding to voltage-gated sodium channels (VGSCs) leads to their persistent

activation. This disrupts the normal electrochemical gradients in excitable cells like neurons

and cardiomyocytes, causing continuous firing and eventual paralysis.
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Caption: Signaling pathway of Aconitine's toxicity.

Hypothesized Signaling Pathway for Dictysine
Based on the known activity of other Delphinium alkaloids, Dictysine may also target ion

channels, potentially leading to neurotoxic effects. The exact mechanism, however, requires

further investigation.
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Dictysine Ion Channel
(e.g., Na+ or nAChR)

Hypothesized Interaction Channel Modulation
(Agonist/Antagonist?)

Altered Neuronal
Signaling

Potential Cardiovascular
Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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